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Biotech Innovators from The Ganesha Lab: A
Comparative Analysis
The Ganesha Lab, a prominent biotech accelerator, has fostered a portfolio of startups poised

to make significant impacts in their respective fields. This guide provides an objective

comparison of the products and technologies from three of these promising companies:

ARCOMED LAB, Delee, and BIFIDICE. The analysis is supported by available data and aims

to provide researchers, scientists, and drug development professionals with a comprehensive

overview of their innovative solutions.

ARCOMED LAB: Revolutionizing
Craniomaxillofacial Implants
ARCOMED LAB specializes in the design and manufacturing of patient-specific 3D-printed

craniomaxillofacial implants. Their primary material of choice is Polyetheretherketone (PEEK),

a high-performance thermoplastic polymer.
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Performance Comparison: 3D-Printed PEEK vs.
Traditional Titanium Implants
The use of PEEK for medical implants offers several advantages over the traditional material,

titanium. A summary of these comparative advantages is presented below.

Feature
ARCOMED LAB 3D-Printed
PEEK Implants

Traditional Titanium
Implants

Biocompatibility High, biologically inert.[1]
High, well-established

biocompatibility.

Mechanical Properties

Elastic modulus similar to

human bone, reducing stress

shielding.[2][3][4]

High strength, but can lead to

stress shielding due to higher

stiffness than bone.[3][4]

Radiolucency

Radiolucent, allowing for clear

post-operative imaging (X-ray,

CT, MRI).[2][3][5]

Radiopaque, can create

artifacts in post-operative

imaging.[3]

Thermal Conductivity Low thermal conductivity.
High thermal conductivity,

which can be a disadvantage.

Customization

Patient-specific implants with

complex geometries are easily

fabricated using 3D printing.[5]

[6]

Customization is more

complex and costly with

traditional manufacturing

methods.

Post-operative Complications

Lower incidence of implant

exposure compared to titanium

has been observed in some

studies.

Higher rates of implant

exposure have been reported

in some studies.

Drug Delivery

Can be designed with

integrated drug-release

systems for localized

therapeutic delivery.[1][5]

Not a standard feature of

traditional titanium implants.
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While detailed proprietary experimental protocols for ARCOMED LAB's specific products are

not publicly available, a general methodology for evaluating the mechanical properties of 3D-

printed PEEK implants can be outlined as follows:

Objective: To compare the mechanical properties of 3D-printed PEEK with traditionally

manufactured (e.g., milled) PEEK and titanium.

Methodology:

Sample Preparation: Standardized test specimens (e.g., dog-bone shape for tensile testing,

rectangular bars for flexural testing) are fabricated from 3D-printed PEEK, milled PEEK, and

medical-grade titanium.

Tensile Testing: Specimens are subjected to a uniaxial tensile load until failure using a

universal testing machine. Key parameters measured include ultimate tensile strength,

Young's modulus, and elongation at break.

Flexural Testing (Three-Point Bending): Specimens are placed on two supports and a load is

applied to the center. Flexural strength and flexural modulus are determined.

Fatigue Testing: Specimens are subjected to cyclic loading to determine their resistance to

failure under repeated stress. The number of cycles to failure at different stress levels is

recorded.

Data Analysis: The mechanical properties of the different material groups are statistically

compared to determine significant differences.

ARCOMED LAB Implant Workflow
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ARCOMED LAB's patient-specific implant workflow.
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Delee: Advancing Liquid Biopsy with High-
Efficiency CTC Isolation
Delee has developed the Cytocatch™ platform, a novel liquid biopsy technology for the

isolation of Circulating Tumor Cells (CTCs) from blood samples. This technology utilizes a size-

based filtration method, which offers distinct advantages over traditional antibody-based

approaches.

Performance Comparison: Delee Cytocatch™ vs.
Antibody-Based CTC Isolation (e.g., CellSearch®)
The Cytocatch™ platform's performance can be compared to the FDA-cleared CellSearch®

system, which is a widely used antibody-based CTC isolation method.
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Feature
Delee Cytocatch™ (Size-
Based Filtration)

CellSearch® (Antibody-
Based)

Capture Principle

Isolates CTCs based on their

larger size and deformability

compared to other blood cells.

[7]

Utilizes magnetic beads

coated with antibodies against

the Epithelial Cell Adhesion

Molecule (EpCAM) to capture

CTCs.[8][9]

Capture Efficiency

High recovery rates, reportedly

above 97% in spiked samples.

[7]

Variable, and can be lower for

CTCs with low or no EpCAM

expression.

Cell Viability
High, as the label-free method

is gentle on cells.

Generally good, but the

labeling process can

potentially affect cell viability

and function.

Purity of Isolated Cells

Purity can be a challenge due

to the co-isolation of some

larger white blood cells.

Generally high purity of

EpCAM-positive cells.

Detection of Heterogeneous

CTCs

Can capture CTCs that have

undergone epithelial-to-

mesenchymal transition (EMT)

and have low/no EpCAM

expression.[7]

Primarily captures EpCAM-

positive CTCs, potentially

missing the more

mesenchymal and aggressive

CTC populations.[8][9]

Downstream Analysis

Isolated cells are label-free

and suitable for a wide range

of downstream molecular and

cellular analyses.

The presence of antibodies

and magnetic beads on the

cell surface can interfere with

some downstream

applications.

Automation
The Cytocatch™ platform is

fully automated.[7]

The CellSearch® system is

also an automated platform.[9]
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A generalized experimental workflow for CTC isolation using a size-based filtration method like

Delee's Cytocatch™ is described below.

Objective: To isolate and enumerate CTCs from whole blood samples.

Methodology:

Blood Collection: Whole blood is collected from patients in tubes containing an

anticoagulant.

Sample Preparation (Optional): In some protocols, red blood cells may be lysed to reduce

the sample volume and viscosity.

Filtration: The blood sample is passed through a microfilter with pores of a specific size (e.g.,

7-8 µm). The larger and less deformable CTCs are retained on the filter, while smaller blood

cells pass through.

Washing: The filter is washed with a buffer solution to remove residual blood cells and

debris.

Cell Staining: The captured cells on the filter are stained with fluorescently labeled antibodies

to distinguish CTCs from white blood cells. A common staining cocktail includes antibodies

against cytokeratins (to identify epithelial cells), CD45 (to identify white blood cells), and a

nuclear stain (like DAPI).

Imaging and Analysis: The filter is imaged using a fluorescence microscope, and the stained

cells are enumerated and characterized based on their morphology and fluorescence

signals. CTCs are typically identified as Cytokeratin-positive, CD45-negative, and DAPI-

positive events.

Delee Cytocatch™ CTC Isolation Workflow

Whole Blood Sample Size-Based Filtration CTC Capture on Filter
CTCs Retained

Washing Immunofluorescent Staining Imaging & Analysis
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Delee's Cytocatch™ workflow for CTC isolation.

BIFIDICE: Innovating Probiotic Delivery for
Enhanced Efficacy
BIFIDICE is focused on developing technology to stabilize healthy bacteria, particularly

Bifidobacterium species, for incorporation into frozen food products. The goal is to deliver

viable probiotics that can help modulate the immune system and reduce the incidence of

allergies and chronic diseases.

Performance Comparison: Stabilized Probiotics vs.
Conventional Probiotics
While specific data on BIFIDICE's proprietary stabilization technology is limited, the potential

advantages of a stabilized probiotic formulation can be compared to conventional probiotic

supplements.
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Feature
BIFIDICE Stabilized
Probiotics (in frozen
products)

Conventional Probiotic
Supplements (e.g.,
capsules, powders)

Viability and Stability

Technology aims to ensure

high viability of bacteria during

frozen storage and transit

through the gastrointestinal

tract.[10][11]

Viability can be affected by

storage conditions

(temperature, humidity) and

exposure to stomach acid and

bile salts.[11][12]

Delivery Vehicle

Integrated into a food matrix

(frozen products), which may

offer additional protection to

the bacteria.

Typically delivered in a capsule

or powder form, which may or

may not have protective

coatings.

Potential Efficacy in Allergies

Clinical studies on

Bifidobacterium strains have

shown a reduction in

symptoms of allergic rhinitis.

[13][14][15][16][17]

Efficacy is strain-dependent

and results from clinical trials

can be variable.[17]

Mechanism of Action

Aims to modulate the Th1/Th2

immune balance, potentially

reducing the IgE-mediated

allergic response.[17]

Similar immunomodulatory

mechanisms are proposed for

various probiotic strains.[17]

Experimental Protocols
A general experimental design to evaluate the efficacy of a probiotic intervention for allergic

rhinitis is outlined below.

Objective: To assess the effect of a specific probiotic strain on the symptoms of allergic rhinitis.

Methodology:

Study Design: A randomized, double-blind, placebo-controlled clinical trial.

Participants: Individuals with a clinical diagnosis of allergic rhinitis are recruited.
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Intervention: Participants are randomly assigned to receive either the probiotic product or a

placebo for a defined period (e.g., 8 weeks).

Symptom Assessment: Participants record their nasal and ocular symptoms daily using a

standardized scoring system (e.g., Total Nasal Symptom Score).

Quality of Life Assessment: Quality of life is assessed using a validated questionnaire (e.g.,

Rhinoconjunctivitis Quality of Life Questionnaire) at the beginning and end of the study.

Immunological Markers: Blood samples may be collected to measure levels of total and

allergen-specific IgE, as well as cytokines (e.g., IL-4, IL-10, IFN-γ) to assess the immune

response.

Data Analysis: The changes in symptom scores, quality of life, and immunological markers

are compared between the probiotic and placebo groups to determine the efficacy of the

intervention.
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Proposed Mechanism of Probiotics in Allergic Rhinitis

Probiotic Intake (Bifidobacterium)

Modulation of Gut Microbiota

Interaction with Immune Cells

Shift towards Th1 Immune Response

Reduced IgE Production
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Proposed signaling pathway for probiotic action in allergies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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